Cas no 898413-24-6 (N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methoxybenzamide)

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methoxybenzamide is a synthetic organic compound featuring a sulfolane-derived moiety linked to a substituted benzamide framework. Its structure combines a butyl group and a 3-methoxyphenyl ring, contributing to its potential as an intermediate in pharmaceutical or agrochemical applications. The sulfolane ring enhances solubility and stability, while the methoxy group may influence electronic properties, aiding in binding interactions. This compound is of interest for its potential role in modulating biological activity or as a precursor in synthetic pathways. Its well-defined structure allows for precise modifications, making it a valuable candidate for research in medicinal chemistry and material science.
N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methoxybenzamide structure
898413-24-6 structure
Product Name:N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methoxybenzamide
CAS No:898413-24-6
MF:C16H23NO4S
MW:325.423123598099
CID:6400093
PubChem ID:18573550
Update Time:2025-08-02

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

    • N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methoxybenzamide
    • N-butyl-N-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methoxybenzamide
    • AKOS024659245
    • F2545-0071
    • N-butyl-N-(1,1-dioxothiolan-3-yl)-3-methoxybenzamide
    • 898413-24-6
    • Inchi: 1S/C16H23NO4S/c1-3-4-9-17(14-8-10-22(19,20)12-14)16(18)13-6-5-7-15(11-13)21-2/h5-7,11,14H,3-4,8-10,12H2,1-2H3
    • InChI Key: OYCZKVJOVUYLGZ-UHFFFAOYSA-N
    • SMILES: C(N(CCCC)C1CCS(=O)(=O)C1)(=O)C1=CC=CC(OC)=C1

Computed Properties

  • Exact Mass: 325.13477939g/mol
  • Monoisotopic Mass: 325.13477939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 72.1Ų

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Additional information on N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methoxybenzamide

Comprehensive Overview of N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methoxybenzamide (CAS No. 898413-24-6)

N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methoxybenzamide (CAS No. 898413-24-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, often referred to by its CAS number 898413-24-6, belongs to the class of sulfonamide derivatives, which are widely studied for their bioactive properties. The presence of a butyl group, a methoxybenzamide moiety, and a 1,1-dioxo-1lambda6-thiolan-3-yl group in its structure makes it a subject of interest for researchers exploring novel drug candidates and chemical intermediates.

In recent years, the demand for sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methoxybenzamide is no exception, as it exhibits potential pharmacological activities, including anti-inflammatory and antimicrobial properties. Researchers are particularly intrigued by its molecular stability and bioavailability, which are critical factors in drug development. The compound's CAS registry number 898413-24-6 ensures precise identification in scientific literature and databases, facilitating collaborative research efforts.

The synthesis of N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methoxybenzamide involves multi-step organic reactions, including amide bond formation and sulfonation. These processes require meticulous control of reaction conditions to achieve high yields and purity. The compound's structural complexity and functional groups make it a valuable scaffold for designing derivatives with enhanced biological activity. Its methoxybenzamide component, for instance, is known to interact with various biological targets, offering opportunities for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS No. 898413-24-6 is utilized in the development of high-performance materials and specialty chemicals. Its thermal stability and solubility profile make it suitable for applications in coatings, adhesives, and other advanced materials. Additionally, the compound's electrochemical properties are being explored for potential use in energy storage systems, aligning with the global push for sustainable technologies.

Environmental and safety considerations are paramount when handling N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methoxybenzamide. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and ventilation systems, are recommended. Regulatory compliance with REACH and other chemical safety guidelines ensures its responsible use in research and industrial settings.

The future of CAS No. 898413-24-6 lies in its potential to address unmet needs in drug discovery and material science. Ongoing research aims to uncover new applications, such as its role in targeted drug delivery systems or as a catalyst in green chemistry. As the scientific community continues to explore its properties, N-butyl-N-(1,1-dioxo-1lambda6-thiolan-3-yl)-3-methoxybenzamide is poised to remain a focal point of innovation.

For researchers and industry professionals, understanding the synthesis pathways, physicochemical properties, and applications of this compound is essential. Databases like PubChem and SciFinder provide valuable resources for accessing detailed information on CAS No. 898413-24-6. Collaborative efforts and interdisciplinary approaches will further unlock its potential, contributing to advancements in science and technology.

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